Cas no 53970-67-5 (1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-)

1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- structure
53970-67-5 structure
Product name:1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
CAS No:53970-67-5
MF:C13H14N2O
MW:214.26306
CID:378244
PubChem ID:3041352

1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopenta[b]quinolin-9-amine,2,3-dihydro-7-methoxy-
    • 2,3-Dihydro-7-methoxy-1H-cyclopenta[b]quinolin-9-amine
    • 7-methoxy-2,3-dihydro-1H-cyclopenta[b]quinolin-9-amine
    • 4-22-00-05958 (Beilstein Handbook Reference)
    • BRN 0162767
    • DTXSID30202272
    • 53970-67-5
    • 1H-Cyclopenta(b)quinoline, 2,3-dihydro-9-amino-7-methoxy-
    • 9-Amino-7-methoxy-2,3-dihydro-1H-cyclopenta(b)quinoline
    • AKOS011477487
    • CHEMBL5028475
    • Inchi: InChI=1S/C13H14N2O/c1-16-8-5-6-12-10(7-8)13(14)9-3-2-4-11(9)15-12/h5-7H,2-4H2,1H3,(H2,14,15)
    • InChI Key: JBZLIWVDIDZFCY-UHFFFAOYSA-N
    • SMILES: COC1=CC2=C(C=C1)N=C3CCCC3=C2N

Computed Properties

  • Exact Mass: 214.11072
  • Monoisotopic Mass: 214.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.1Ų
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.244
  • Boiling Point: 428.6°C at 760 mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.682
  • PSA: 48.14

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